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Compound of Interest

3-(3-Nitrophenoxy)propylamine

Compound Name:
HCI

Cat. No.: B8097154

Get Quote

A Privileged Scaffold for Neurotherapeutic & Linker
Chemistry[1]

Executive Summary

3-(3-Nitrophenoxy)propylamine HCI (CAS 1035452-26-6) is a bifunctional building block
characterized by a terminal primary amine and a meta-nitro aromatic ether.[1] Its structural

utility lies in its "masked" aniline functionality; the nitro group serves as a stable precursor that
can be orthogonally reduced to an aniline after the amine tail has been functionalized.[1] This
compound is a critical intermediate in the synthesis of Acetylcholinesterase (AChE) inhibitors
for Alzheimer's disease and serves as a robust linker in PROTAC (Proteolysis Targeting
Chimera) design, where the phenoxy-propyl chain provides optimal spatial separation between

warheads.

Physicochemical Profile
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Property Specification

CAS Number 1035452-26-6 (HCI Salt)
3-(3-nitrophenoxy)propan-1-amine

IUPAC Name ( P y)prop

hydrochloride

Molecular Formula

CoH12N203[1][2] - HCI

Molecular Weight 232.66 g/mol
Appearance Off-white to pale yellow crystalline solid
N High in Water, DMSO, Methanol; Low in DCM,

Solubility
Hexane

Melting Point 145-148 °C (Lit.[1] for similar derivatives)
~9.5 (Amine), ~ -0.3 (Nitro group is non-

pKa (Calc.) ( ) ( Jroup

ionizable)

H-Bond Donors/Acceptors

3 Donors / 4 Acceptors

Synthetic Utility & Mechanism|[1][4][5]

The strategic value of this compound is its orthogonal reactivity.[1] The primary amine is

nucleophilic and ready for immediate coupling (acylation, reductive amination), while the nitro

group remains inert until specifically activated via reduction.

Retrosynthetic Analysis

The synthesis typically proceeds via a Williamson ether synthesis followed by a Gabriel amine

synthesis or Azide reduction to avoid poly-alkylation.[1]
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Figure 1: High-fidelity synthesis route ensuring mono-amination via Gabriel synthesis.

Applications in Drug Discovery[1][4][6]
Neurotherapeutics (Cognition Enhancers)

Research indicates this scaffold is a pharmacophore for Acetylcholinesterase (AChE) inhibitors.
[1] The 3-nitrophenoxy moiety mimics the aromatic interactions required for the AChE
peripheral anionic site, while the amine chain extends into the catalytic gorge.[1]

e Mechanism: The amine is often derivatized with cyclic amines (pyrrolidine, piperazine) to
enhance blood-brain barrier (BBB) penetration.[1]

o Key Finding: Derivatives of this scaffold have shown % retention improvements in memory
models comparable to Piracetam [1].[1]

PROTAC & Heterobifunctional Linkers
In targeted protein degradation, the length and composition of the linker are critical.[1]

 Rigidity vs. Flexibility: The propyl ether chain offers a balance of flexibility (alkyl chain) and
rigidity (phenyl anchor).

¢ Aniline Handle: Post-synthesis reduction of the nitro group yields an aniline, which can be
coupled to E3 ligase ligands (e.g., Thalidomide derivatives) or Warheads (e.g., Kinase
inhibitors) via amide bonds or Buchwald-Hartwig aminations.
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Figure 2: Divergent synthesis workflow converting the core scaffold into bioactive agents.[1]

Experimental Protocols
Protocol A: Nitro Group Reduction (General Procedure)

Use this protocol to convert the nitro group to an aniline after the primary amine has been
protected or reacted.

e Preparation: Dissolve 1.0 eq of the nitro-intermediate in Methanol (0.1 M concentration).
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o Catalyst: Add 10 wt% of Pd/C (10% loading).

e Hydrogenation: Purge with Hz gas (balloon pressure is sufficient) and stir vigorously at RT for
4—6 hours.

e Monitoring: Monitor by LC-MS. The nitro peak (M+) will disappear, replaced by the aniline
peak (M-30+2 = M-28 mass shift usually, or M-O2+H2).[1]

o Workup: Filter through a Celite pad to remove Pd/C. Concentrate filtrate to yield the aniline.

[1]

o Note: If the molecule contains halogens sensitive to hydrogenolysis, use Fe/NHaCl or
SnClz reduction instead.[1]

Protocol B: Amide Coupling (Primary Amine)[1]

» Activation: To a solution of Carboxylic Acid (1.1 eq) in DMF, add HATU (1.2 eq) and DIPEA
(3.0 eq). Stir for 15 min.

» Addition: Add 3-(3-Nitrophenoxy)propylamine HCI (1.0 eq).
e Reaction: Stir at RT for 12 hours.

e Quench: Dilute with EtOAc, wash with NaHCOs (sat) and Brine.

Quality Control & Analytics

To validate the identity of CAS 1035452-26-6, look for these diagnostic signals:
e 'H NMR (DMSO-ds, 400 MHz):

o 90 8.0 - 8.2 ppm: Broad singlet (NHs*), exchangeable with D20.[1]

[e]

0 7.8 - 7.5 ppm: Aromatic protons (m, 4H).[1] Look for the specific pattern of meta-
substitution (singlet-like isolated proton, two doublets, one triplet).

[e]

0 4.15 ppm: Triplet (2H, -O-CH2-).[1]

o

0 2.95 ppm: Multiplet (2H, -CH2-N).[1]
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o & 2.10 ppm: Multiplet (2H, central -CHz-).[1]

e Mass Spectrometry (ESI+):

o Expected [M+H]* = 197.2 (Free base mass).[1]

o The HCI salt will dissociate; do not look for the chloride mass in positive mode.[1]
Safety & Handling
e Hazards: This compound is an Irritant (H315, H319, H335).[1]

e Nitro Compounds: While stable, nitro-aromatics can be energetic.[1] Avoid heating dry solids
above 200°C.[1]

e Storage: Hygroscopic. Store in a desiccator at RT or 4°C.

References

o Cognitive Enhancement: ResearchGate.[1] Synthesis, Characterization and Evaluation of
Selected 3-Nitrophenol Derivatives as Potential Cognition Enhancers.

o General Synthesis: PrepChem. Preparation of N-[3-(4-Nitrophenoxy)propyllmethylamine
Hydrochloride (Analogous procedure).

e Vendor Data: Fluorochem. 3-(3-Nitrophenoxy)propylamine HCI Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 3-(3-Chlorophenoxy)propylamine | 116753-50-5 [sigmaaldrich.com]

e 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
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o To cite this document: BenchChem. [Technical Guide: 3-(3-Nitrophenoxy)propylamine HCI].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8097154/docs#technical-guide-3-3-nitrophenoxy-
propylamine-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b8097154/docs#technical-guide-3-3-nitrophenoxy-propylamine-hcl
https://www.benchchem.com/product/b8097154/docs#technical-guide-3-3-nitrophenoxy-propylamine-hcl
https://www.benchchem.com/product/b8097154/docs#technical-guide-3-3-nitrophenoxy-propylamine-hcl
https://www.benchchem.com/product/b8097154/docs#technical-guide-3-3-nitrophenoxy-propylamine-hcl
https://www.benchchem.com/product/b8097154?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8097154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

